Cas no 68254-41-1 (3-(Trifluoromethyl)phenyltrimethylammonium Hydroxide)

• Product Name: 3-(Trifluoromethyl)phenyltrimethylammonium Hydroxide
• CAS No: 68254-41-1
• MF: C₁₀H₁₄F₃NO
• MW: 221.219473361969
• MDL: MFCD00059473
• CID: 90425
• PubChem ID: 87576775
• Update Time: 2025-11-02

3-(Trifluoromethyl)phenyltrimethylammonium Hydroxide Chemical and Physical Properties

Names and Identifiers

• Trifluoromethylphenyltrimethylammoniumhydroxide
• 3-(Trifluoromethyl)phenyltrimethylammonium hydroxide
• trimethyl-[3-(trifluoromethyl)phenyl]azanium,hydroxide
• m-TFPTAH (5% in Methanol)
• Trimethyl-3-trifluoromethylphenylammonium Hydroxide (5% in Methanol)
• Trimethyl-α,α,α-trifluoro-m-tolylammonium Hydroxide (5% in Methanol)
• Trimethyl-3-trifluoromethylphenylammonium Hydroxide
• CS-0185834
• DTXSID40375340
• FT-0613955
• m-trifluoromethylphenyl trimethylammonium hydroxide
• trimethyl-[3-(trifluoromethyl)phenyl]azanium;hydroxide
• m-TFPTAH
• MFCD00059473
• N,N,N-Trimethyl-3-(trifluoromethyl)anilinium hydroxide
• 3-(trifluoromethyl)phenyltrimethylammonium hydroxide (5% in methanol)
• T0961
• N,N,N-trimethyl-3-(trifluoromethyl)benzenaminium hydroxide
• HY-W127633
• 3-(Trifluoromethyl)phenyltrimethylammonium hydroxide, 5% w/w in methanol
• Trimethyl-alpha,alpha,alpha-trifluoro-m-tolylammonium Hydroxide
• BFPOZPZYPNVMHU-UHFFFAOYSA-M
• SCHEMBL35652
• 3-(Trifluoromethyl)phenyltrimethylammonium
• 3-(TRIFLUOROMETHYL)PHENYLTRIMETHYLAMMONIUMHYDROXIDE
• 68254-41-1
• AKOS025311178
• 3-(Trifluoromethyl)phenyltrimethylammonium (hydroxide)
• 3-(Trifluoromethyl)phenyltrimethylammonium Hydroxide

• MDL： MFCD00059473
• Inchi： 1S/C10H13F3N.H2O/c1-14(2,3)9-6-4-5-8(7-9)10(11,12)13;/h4-7H,1-3H3;1H2/q+1;/p-1
• InChI Key： BFPOZPZYPNVMHU-UHFFFAOYSA-M
• SMILES： FC(C1=CC=CC(=C1)[N+](C)(C)C)(F)F.[OH-]

Computed Properties

• Exact Mass: 221.10300
• Monoisotopic Mass: 221.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 1A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Solution
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Water Partition Coefficient: Miscible with water and alcohols.
• PSA: 23.06000
• LogP: 2.72530
• Solubility: Completely soluble in water.

3-(Trifluoromethyl)phenyltrimethylammonium Hydroxide Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H225-H303-H314-H335+H336-H360-H370-H372
• Warning Statement： P201-P202-P210-P233-P240-P241+P242+P243-P260-P264-P270-P271-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P308+P311-P403+P233-P405-P501
• Hazardous Material transportation number：UN2924
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：II
• Storage Condition：0-10°C
• Packing Group：II
• Safety Term：3
• Packing Group：II
• Hazard Level：3

Additional information on 3-(Trifluoromethyl)phenyltrimethylammonium Hydroxide

3-(Trifluoromethyl)phenyltrimethylammonium Hydroxide (CAS No. 68254-41-1): Properties, Applications, and Market Insights

3-(Trifluoromethyl)phenyltrimethylammonium Hydroxide (CAS No. 68254-41-1) is a specialized quaternary ammonium compound with significant applications in organic synthesis and analytical chemistry. This compound, often referred to as TFPTMA hydroxide, is known for its unique chemical properties and versatility in various industrial processes. Its molecular structure features a trifluoromethyl group attached to a phenyl ring, which is further bonded to a trimethylammonium hydroxide moiety. This combination imparts distinct polarity and reactivity, making it valuable for niche applications.

The physical and chemical properties of 3-(Trifluoromethyl)phenyltrimethylammonium Hydroxide contribute to its utility in advanced chemical processes. It typically appears as a white to off-white crystalline solid with high solubility in polar solvents like water and alcohols. The presence of the trifluoromethyl group enhances its lipophilicity, while the quaternary ammonium hydroxide component provides strong basicity. These characteristics make it particularly useful as a phase-transfer catalyst in organic reactions, where it facilitates the movement of reactants between immiscible phases.

In recent years, 3-(Trifluoromethyl)phenyltrimethylammonium Hydroxide has gained attention for its role in green chemistry applications. Researchers are exploring its potential as an environmentally friendly alternative to traditional catalysts in sustainable synthesis processes. The compound's ability to promote reactions under milder conditions aligns with the growing demand for energy-efficient chemical processes, a hot topic in contemporary chemical research. This aspect has led to increased interest from pharmaceutical and specialty chemical manufacturers seeking to reduce their environmental footprint.

The analytical chemistry field has found valuable applications for CAS No. 68254-41-1, particularly in chromatography and mass spectrometry. Its unique structure makes it suitable as a derivatization agent for enhancing the detection of certain compounds. Recent studies have highlighted its effectiveness in improving the analysis of complex biological samples, addressing a common challenge in metabolomics research. This application ties into current trends in precision medicine and biomarker discovery, areas that are receiving substantial research funding worldwide.

Market dynamics for 3-(Trifluoromethyl)phenyltrimethylammonium Hydroxide reflect the growing demand for specialized fine chemicals. The compound's niche applications have created a stable market among research institutions and specialty chemical manufacturers. Industry reports suggest steady growth in demand, particularly from the pharmaceutical intermediates sector and advanced material science applications. Manufacturers are responding by improving synthesis methods to enhance purity and yield, addressing common questions about quality control in fine chemical production.

From a technical perspective, handling TFPTMA hydroxide requires standard laboratory precautions for basic compounds. Proper storage conditions include protection from moisture and extreme temperatures to maintain stability. These considerations are particularly relevant given current industry focus on chemical storage safety and handling protocols, topics frequently searched by laboratory professionals and EHS (Environment, Health, and Safety) managers.

The synthesis of 3-(Trifluoromethyl)phenyltrimethylammonium Hydroxide typically involves the reaction of 3-(trifluoromethyl)phenyl bromide with trimethylamine, followed by ion exchange to the hydroxide form. Recent process optimizations have focused on improving atom economy and reducing byproduct formation, aligning with green chemistry principles. These advancements respond to the chemical industry's increasing emphasis on sustainable manufacturing practices, a key concern for modern chemical enterprises.

Quality specifications for CAS No. 68254-41-1 typically include parameters such as purity (often ≥98%), water content, and residual solvent levels. Analytical techniques like HPLC, NMR, and ion chromatography are commonly employed for characterization. These quality aspects are crucial for researchers who frequently search for information about chemical purity standards and analytical methods for quaternary ammonium compounds.

Looking forward, the applications of 3-(Trifluoromethyl)phenyltrimethylammonium Hydroxide may expand into emerging fields such as battery technology and electrochemical systems. Preliminary research suggests potential uses in ionic liquids for energy storage applications, connecting to the booming interest in renewable energy technologies. This potential aligns with global trends toward energy transition and carbon-neutral technologies, making it a compound to watch in coming years.

For researchers and industry professionals seeking TFPTMA hydroxide, it's important to source from reputable suppliers who can provide comprehensive technical data sheets and safety information. The compound is typically available in research quantities, with custom synthesis options for larger-scale requirements. These practical considerations address common queries from scientists about chemical sourcing and supply chain reliability for specialized reagents.

In conclusion, 3-(Trifluoromethyl)phenyltrimethylammonium Hydroxide (CAS No. 68254-41-1) represents an interesting example of how specialized quaternary ammonium compounds continue to find new applications in cutting-edge chemical research and industrial processes. Its unique combination of properties positions it well to contribute to advancements in fields ranging from pharmaceutical synthesis to green chemistry and beyond, making it a compound worthy of attention in the evolving landscape of chemical innovation.